DI-t-BUTYL HYDROXYBENZYLIDENE CAMPHOR
DI-t-BUTYL HYDROXYBENZYLIDENE CAMPHOR
Brand Name:
Vulcanchem
CAS No.:
123013-10-5
VCID:
VC0038384
InChI:
InChI=1S/C25H36O2/c1-22(2,3)18-13-15(14-19(20(18)26)23(4,5)6)12-16-17-10-11-25(9,21(16)27)24(17,7)8/h12-14,17,26H,10-11H2,1-9H3/b16-12+/t17-,25+/m0/s1
SMILES:
Molecular Formula:
C25H36O2
Molecular Weight:
368.6 g/mol
DI-t-BUTYL HYDROXYBENZYLIDENE CAMPHOR
CAS No.: 123013-10-5
Cat. No.: VC0038384
Molecular Formula: C25H36O2
Molecular Weight: 368.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123013-10-5 |
|---|---|
| Molecular Formula | C25H36O2 |
| Molecular Weight | 368.6 g/mol |
| IUPAC Name | (1S,3E,4R)-3-[(3,5-ditert-butyl-4-hydroxyphenyl)methylidene]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one |
| Standard InChI | InChI=1S/C25H36O2/c1-22(2,3)18-13-15(14-19(20(18)26)23(4,5)6)12-16-17-10-11-25(9,21(16)27)24(17,7)8/h12-14,17,26H,10-11H2,1-9H3/b16-12+/t17-,25+/m0/s1 |
| Standard InChI Key | AYNVFOYKBKUQQR-KMJWFZQASA-N |
| Isomeric SMILES | C[C@]12CC[C@H](C1(C)C)/C(=C\C3=CC(=C(C(=C3)C(C)(C)C)O)C(C)(C)C)/C2=O |
| Canonical SMILES | CC1(C2CCC1(C(=O)C2=CC3=CC(=C(C(=C3)C(C)(C)C)O)C(C)(C)C)C)C |
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